1-phenylcyclobutane-1,3-diol
Overview
Description
1-Phenylcyclobutane-1,3-diol (PCBD) is an organic compound that has been studied extensively for its unique properties and potential applications. It is a cyclic diol with a phenyl group attached to the molecule. PCBD is a versatile compound, being used in a variety of different fields, including synthetic chemistry, biochemistry, and medicinal chemistry. PCBD is a useful platform for the synthesis of various compounds, as well as for the development of novel drugs and materials. It has also been studied for its potential use in drug delivery systems and as a platform for targeted drug delivery.
Scientific Research Applications
1-phenylcyclobutane-1,3-diol has been studied extensively for its potential applications in the fields of synthetic chemistry, biochemistry, and medicinal chemistry. It has been used as a platform for the synthesis of various compounds, including drugs, materials, and other compounds. This compound has also been studied for its potential use in drug delivery systems, as it can be used to target specific tissues and organs. Additionally, this compound has been studied for its potential use as a platform for targeted drug delivery, as it can be used to deliver drugs to specific tissues and organs.
Mechanism of Action
The mechanism of action of 1-phenylcyclobutane-1,3-diol is not fully understood. However, it is believed that this compound binds to specific receptors on the cell surface, which triggers a cascade of biochemical and physiological responses in the cell. This cascade of responses is thought to be responsible for the biological effects of this compound. Additionally, this compound has been shown to interact with several enzymes, which may be responsible for its effects on biochemical and physiological processes.
Biochemical and Physiological Effects
This compound has been studied extensively for its effects on biochemical and physiological processes. It has been shown to act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells. Additionally, this compound has been shown to modulate the activity of various enzymes and receptors, which may be responsible for its effects on biochemical and physiological processes. This compound has also been shown to have anti-inflammatory and anti-cancer properties, as well as potential applications in the treatment of neurological disorders and pain.
Advantages and Limitations for Lab Experiments
1-phenylcyclobutane-1,3-diol has several advantages and limitations for laboratory experiments. One of the major advantages of using this compound is its versatility, as it can be used to synthesize a variety of compounds and materials. Additionally, this compound is relatively easy to synthesize and is readily available. However, this compound is also limited in its applications, as it is not as stable as some other compounds and may degrade over time. Additionally, this compound is not as soluble in water as some other compounds, making it difficult to use in certain experiments.
Future Directions
Due to its unique properties, there are many potential future directions for 1-phenylcyclobutane-1,3-diol. One potential direction is the development of novel drug delivery systems, as this compound has been shown to have potential applications in drug delivery. Additionally, this compound could be used in the development of novel materials and compounds, as well as in the synthesis of various compounds. Additionally, this compound could be studied further for its potential applications in the treatment of neurological disorders, pain, and cancer. Finally, this compound could be studied further for its potential applications in the field of synthetic chemistry, as it could be used to synthesize a variety of compounds.
Synthesis Methods
1-phenylcyclobutane-1,3-diol can be synthesized through a variety of methods. The most common method involves the condensation of an aldehyde or ketone with an alcohol in the presence of an acid catalyst, such as sulfuric acid. This reaction produces an intermediate, which is then reacted with a base, such as sodium hydroxide, to yield the this compound product. This compound can also be synthesized through the reaction of an alkyl halide with an alcohol in the presence of a base, such as sodium hydroxide. This reaction produces an intermediate, which is then reacted with an acid, such as sulfuric acid, to yield the this compound product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-phenylcyclobutane-1,3-diol can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Benzene", "Cyclobutene", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Hydrogen peroxide", "Acetic acid", "Sodium acetate", "Methanol" ], "Reaction": [ "Step 1: Benzene is reacted with cyclobutene in the presence of a catalyst such as aluminum chloride to form 1-phenylcyclobutene.", "Step 2: 1-phenylcyclobutene is reduced to 1-phenylcyclobutane using sodium borohydride as the reducing agent.", "Step 3: 1-phenylcyclobutane is oxidized to 1-phenylcyclobutanone using hydrogen peroxide and acetic acid.", "Step 4: 1-phenylcyclobutanone is reduced to 1-phenylcyclobutan-1,3-diol using sodium borohydride as the reducing agent.", "Step 5: The product is purified by recrystallization from methanol." ] } | |
CAS RN |
1080636-61-8 |
Molecular Formula |
C10H12O2 |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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